Cas no 3507-18-4 (6-methyl-1,3-benzothiazole-2-carboxylic acid)
6-Methyl-1,3-benzothiazole-2-carboxylic acid is a heterocyclic carboxylic acid derivative featuring a benzothiazole core with a methyl substituent at the 6-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. Its benzothiazole scaffold contributes to enhanced stability and reactivity, making it valuable for constructing complex molecular frameworks. The carboxylic acid moiety allows for further functionalization through esterification, amidation, or other derivatization reactions. The methyl group at the 6-position can influence electronic and steric properties, offering tailored reactivity for specific applications. This compound is typically characterized by high purity and consistent performance in synthetic workflows.
3507-18-4 structure
Product Name:6-methyl-1,3-benzothiazole-2-carboxylic acid
CAS No:3507-18-4
MF:C9H7NO2S
MW:193.222380876541
MDL:MFCD11217428
CID:295866
PubChem ID:45077771
Update Time:2025-05-27
6-methyl-1,3-benzothiazole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzothiazolecarboxylicacid, 6-methyl-
- 2-Benzothiazolecarboxylicacid,6-methyl-(7CI,8CI,9CI)
- 6-Methylbenzo[d]thiazole-2-carboxylic acid
- 6-Methyl-1,3-benzothiazole-2-carboxylic acid
- 6-Methyl-2-benzothiazolecarboxylic acid
- AM806077
- MFCD11217428
- CS-0187967
- SCHEMBL2210476
- DTXSID30663384
- A919265
- 3507-18-4
- AKOS006306453
- 2-benzothiazolecarboxylic acid,6-methyl-
- 6-methylbenzo[d]thiazole-2-carboxylicacid
- DS-10289
- FT-0703253
- DB-307186
- 6-Methyl-benzothiazole-2-carboxylic acid
- 6-methyl-1,3-benzothiazole-2-carboxylic acid
-
- MDL： MFCD11217428
- Inchi： 1S/C9H7NO2S/c1-5-2-3-6-7(4-5)13-8(10-6)9(11)12/h2-4H,1H3,(H,11,12)
- InChI Key： OIWCTIAIDPNAOO-UHFFFAOYSA-N
- SMILES： S1C(C(=O)O)=NC2C=CC(C)=CC1=2
Computed Properties
- Exact Mass: 193.01981
- Monoisotopic Mass: 193.02
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.4A^2
- XLogP3: 2.6
Experimental Properties
- PSA: 50.19
6-methyl-1,3-benzothiazole-2-carboxylic acid Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Storage Condition：Sealed in dry,2-8°C
6-methyl-1,3-benzothiazole-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM252413-1g |
6-Methylbenzo[d]thiazole-2-carboxylic acid |
3507-18-4 | 95% | 1g |
$515 | 2021-06-17 | |
| Ambeed | A121225-100mg |
6-Methylbenzo[d]thiazole-2-carboxylic acid |
3507-18-4 | 95+% | 100mg |
$145.00 | 2021-07-07 | |
| Ambeed | A121225-250mg |
6-Methylbenzo[d]thiazole-2-carboxylic acid |
3507-18-4 | 95+% | 250mg |
$231.00 | 2021-07-07 | |
| Ambeed | A121225-1g |
6-Methylbenzo[d]thiazole-2-carboxylic acid |
3507-18-4 | 95+% | 1g |
$549.00 | 2021-07-07 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD331366-100mg |
6-Methylbenzo[d]thiazole-2-carboxylic acid |
3507-18-4 | 95% | 100mg |
￥1634.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD331366-250mg |
6-Methylbenzo[d]thiazole-2-carboxylic acid |
3507-18-4 | 95% | 250mg |
￥2450.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD331366-1g |
6-Methylbenzo[d]thiazole-2-carboxylic acid |
3507-18-4 | 95% | 1g |
￥6125.0 | 2022-03-01 | |
| TRC | M650030-10mg |
6-Methyl-2-benzothiazolecarboxylic Acid |
3507-18-4 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M650030-50mg |
6-Methyl-2-benzothiazolecarboxylic Acid |
3507-18-4 | 50mg |
$ 185.00 | 2022-06-03 | ||
| TRC | M650030-100mg |
6-Methyl-2-benzothiazolecarboxylic Acid |
3507-18-4 | 100mg |
$ 295.00 | 2022-06-03 |
6-methyl-1,3-benzothiazole-2-carboxylic acid Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
3507-18-4 (6-methyl-1,3-benzothiazole-2-carboxylic acid) Related Products
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- 3507-53-7(5-chloro-1,3-benzothiazole-2-carboxylic acid)
- 3622-03-5(6-Chlorobenzo[d]thiazole-2-carboxylic acid)
- 3507-47-9(4-methyl-1,3-benzothiazole-2-carboxylic acid)
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- 1188229-92-6(2-Benzothiazolecarboxylic acid, 4,5-dimethyl-)
- 353487-33-9(2-Benzothiazolecarboxylicacid, 5-amino-)
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